![molecular formula C9H11NO2 B1287172 2-(3-Amino-4-methylphenyl)acetic acid CAS No. 54941-46-7](/img/structure/B1287172.png)
2-(3-Amino-4-methylphenyl)acetic acid
Overview
Description
2-(3-Amino-4-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Derivatives Synthesis : Derivatives of phenylglycine, including structures similar to 2-(3-Amino-4-methylphenyl)acetic acid, have been synthesized for various applications. For instance, derivatives were prepared by reactions involving amidation, etherification, and hydrolysis, resulting in products with unique chemical structures and potential biological activities (Liu Ying-xiang, 2007).
Crystal Structure Analysis : The crystal structures of compounds similar to this compound have been determined, providing insights into molecular configurations and interactions. This includes analysis of hydrogen bonding and molecular geometry, which is crucial for understanding the properties and potential applications of these compounds (J. Burns & E. Hagaman, 1993).
Biochemical and Pharmaceutical Research
Antioxidant and Enzyme Inhibition : Studies on amino acid derivatives have shown potential in biochemical applications, such as antioxidant properties and enzyme inhibition. For example, a study on Schiff base ligands derived from amino acids demonstrated selective xanthine oxidase inhibitory activity, which is significant in medicinal chemistry (M. Ikram et al., 2015).
Cancer Research : Derivatives of this compound have been synthesized and evaluated for anticancer activity in vitro. This indicates the potential use of these compounds in developing new cancer treatments (Liu Ying-xiang, 2007).
Materials Science and Electrochemistry
- Supercapacitor Applications : In the field of materials science, derivatives of phenylglycine have been explored for enhancing the electrochemical properties of certain materials. For instance, a study demonstrated improved pseudocapacitance performance in poly orthoaminophenol film when combined with phenylglycine derivatives, suggesting potential applications in supercapacitors (E. Kowsari et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , which could suggest a similar behavior for this compound.
Mode of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to interact with their targets through various mechanisms, including electrophilic substitution .
Biochemical Pathways
It’s known that similar compounds, such as indole derivatives, can affect a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Pharmacokinetics
The compound’s molecular weight of 16519 suggests that it could potentially be absorbed and distributed in the body
Result of Action
Similar compounds, such as indole derivatives, have been found to exhibit a wide range of biological activities , suggesting that this compound could potentially have similar effects.
Action Environment
It’s known that factors such as temperature, ph, and the presence of other compounds can influence the action of similar compounds .
Properties
IUPAC Name |
2-(3-amino-4-methylphenyl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-6-2-3-7(4-8(6)10)5-9(11)12/h2-4H,5,10H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLLXYLUUMOMPQI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20610524 | |
Record name | (3-Amino-4-methylphenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20610524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54941-46-7 | |
Record name | (3-Amino-4-methylphenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20610524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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